9-Methyl-6,7-dihydro-5H-benzocycloheptene

• Molecular Formula: C12H14
• Molecular Weight: 158.24 g/mol
• IUPAC Name: 5-methyl-8,9-dihydro-7H-benzo[7]annulene
• InChI: InChI=1S/C12H14/c1-10-6-2-3-7-11-8-4-5-9-12(10)11/h4-6,8-9H,2-3,7H2,1H3
• InChI Key: RCEOPVKCVUKPJJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CCCCC2=CC=CC=C12

Description

9-Methyl-6,7-dihydro-5H-benzocycloheptene is a useful research compound. Its molecular formula is C12H14 and its molecular weight is 158.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

Following the procedure of Example 1, step 2, 26.65 g (0.151 mol) of 5-hydroxy-5-methyl-6,7,8,9-tetrahydro-5H-benzocycloheptene in 300 ml of toluene was reacted with 0.30 g of p-toluenesulphonic acid monohydrate. Vacuum distillation yielded 19.17 g (80%) of the title product as a colourless oil, b.p. 62°-65° C./1.0 mm of Hg. NMR δ(CDCl3) 1.81 (2H, q, J=7.1 Hz), 2.07 (2H, m), 2.09 (3H, s), 2.56 (2H, t, J=6.9 Hz), 6.97 (1H, m), 7.14-7.26 (4H, m).